Cas no 128537-48-4 (4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid)

4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid structure
128537-48-4 structure
Product Name:4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:128537-48-4
MF:C7H9BrN2O2
MW:233.062560796738
MDL:MFCD08459058
CID:897825
PubChem ID:14793360
Update Time:2025-04-19

4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid
    • 4-bromo-5-ethyl-2-methylpyrazole-3-carboxylic acid
    • 4-bromanyl-5-ethyl-2-methyl-pyrazole-3-carboxylic acid
    • 4-bromo-5-ethyl-2-methyl-3-pyrazolecarboxylic acid
    • 4-BROMO-3-ETHYL-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID(WXC08354)
    • 128537-48-4
    • DTXSID90564101
    • MFCD08459058
    • 1H-Pyrazole-5-carboxylic acid, 4-bromo-3-ethyl-1-methyl-
    • DA-12956
    • AKOS017558614
    • AS-70144
    • SCHEMBL6819929
    • W16047
    • 4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylicacid
    • MDL: MFCD08459058
    • Inchi: 1S/C7H9BrN2O2/c1-3-4-5(8)6(7(11)12)10(2)9-4/h3H2,1-2H3,(H,11,12)
    • InChI Key: LFPRWNRZQORQRI-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)O)N(C)N=C1CC

Computed Properties

  • Exact Mass: 231.98500
  • Monoisotopic Mass: 231.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12000
  • LogP: 1.44320

4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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